Cas no 415918-12-6 (Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate)

• Product Name: Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate
• CAS No: 415918-12-6
• MF: C₁₁H₈F₃NO₂
• MW: 243.181933403015
• CID: 820310
• PubChem ID: 10988478
• Update Time: 2025-05-20

Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate
• 1H-INDOLE-3-CARBOXYLIC ACID, 6-(TRIFLUOROMETHYL)-, METHYL ESTER
• RD-0092
• 1H-INDOLE-3-CARBOXYLIC ACID,6-(TRIFLUOROMETHYL)-,METHYL ESTER
• AKOS016009176
• AS-50326
• DB-360996
• SCHEMBL9936837
• O11961
• 415918-12-6
• Methyl6-(trifluoromethyl)-1H-indole-3-carboxylate
• DTXSID40450969
• J-504703
• NLOZHNZNDVZPBE-UHFFFAOYSA-N
• CS-0452385

• MDL： MFCD11617117
• Inchi： 1S/C11H8F3NO2/c1-17-10(16)8-5-15-9-4-6(11(12,13)14)2-3-7(8)9/h2-5,15H,1H3
• InChI Key： NLOZHNZNDVZPBE-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2C(C(=O)OC)=CNC=2C=1)(F)F

Computed Properties

• Exact Mass: 243.05100
• Monoisotopic Mass: 243.05071298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 42.1Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 334.5±37.0 °C at 760 mmHg
• Flash Point: 156.1±26.5 °C
• PSA: 42.09000
• LogP: 2.97330
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate

Recent Advances in the Study of Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate (CAS: 415918-12-6)

Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate (CAS: 415918-12-6) is a key intermediate in the synthesis of various biologically active compounds, particularly in the pharmaceutical and agrochemical industries. Recent studies have highlighted its potential as a versatile building block for the development of novel therapeutic agents, owing to its unique structural features and reactivity. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and biological activities.

One of the most significant developments in the study of Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate is its role in the synthesis of indole-based derivatives with potent pharmacological properties. Recent publications have demonstrated its utility in the construction of molecules targeting various disease pathways, including cancer, inflammation, and infectious diseases. For instance, researchers have successfully incorporated this compound into the design of kinase inhibitors, which show promising activity against several cancer cell lines.

In terms of synthetic methodologies, recent studies have explored more efficient and sustainable routes for the preparation of Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate. Advances in catalytic systems and reaction conditions have enabled higher yields and improved selectivity, making the compound more accessible for large-scale applications. Notably, the use of transition metal catalysts and green chemistry principles has been emphasized to reduce environmental impact.

The biological evaluation of derivatives derived from Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate has also been a focal point of recent research. Several studies have reported its efficacy in modulating key biological targets, such as enzymes and receptors involved in disease progression. For example, some derivatives have shown significant anti-inflammatory effects by inhibiting pro-inflammatory cytokines, while others have exhibited antimicrobial activity against resistant strains of bacteria.

Looking ahead, the potential applications of Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate are expected to expand further, driven by ongoing research into its chemical and biological properties. Collaborative efforts between academia and industry are likely to accelerate the development of new derivatives with enhanced therapeutic profiles. Additionally, the integration of computational tools and high-throughput screening methods will facilitate the identification of novel bioactive compounds based on this scaffold.

In conclusion, Methyl 6-(trifluoromethyl)-1H-indole-3-carboxylate (CAS: 415918-12-6) continues to be a valuable compound in the field of medicinal chemistry. Its versatility, combined with recent advancements in synthesis and biological evaluation, underscores its importance as a key intermediate for drug discovery and development. Future research will undoubtedly uncover new opportunities for this compound, further solidifying its role in the advancement of chemical biology and pharmaceutical sciences.